1-(1H-indol-3-yl)-2-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidin-1-yl)ethane-1,2-dione

• IUPAC Name: 1-(1H-indol-3-yl)-2-[4-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]piperidin-1-yl]ethane-1,2-dione
• InChI: InChI=1S/C20H21N3O2S2/c1-13-11-26-20(22-13)27-12-14-6-8-23(9-7-14)19(25)18(24)16-10-21-17-5-3-2-4-15(16)17/h2-5,10-11,14,21H,6-9,12H2,1H3
• InChI Key: QIYQZPWQGMWRGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCC2CCN(CC2)C(=O)C(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C20H21N3O2S2
• Molecular Weight: 399.5 g/mol

Description

1-(1H-indol-3-yl)-2-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidin-1-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C20H21N3O2S2 and its molecular weight is 399.53. The purity is usually 95%.
BenchChem offers high-quality 1-(1H-indol-3-yl)-2-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidin-1-yl)ethane-1,2-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1H-indol-3-yl)-2-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidin-1-yl)ethane-1,2-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

A range of compounds, including derivatives similar to the specified chemical structure, have shown anticancer activity in various studies. For instance, the regioselective synthesis of anti-tumor active dispiro[3H-indole-3,2'-pyrrolidine-3',3''-piperidine]-2(1H),4''-diones demonstrated mild activity against a wide array of human tumor cells, including those from leukemia, melanoma, and cancers of the lung, colon, brain, ovary, breast, prostate, and kidney. Specifically, these compounds showed considerable anti-tumor properties against colon, breast, leukemia, and prostate cancers (Girgis, 2009). Additionally, piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives were synthesized and evaluated for their anticancer activity, revealing good anticancer activity against several cancer cell lines, including breast, lung, colon, ovary, and liver cancers (Kumar, Roy, Sondhi, 2013).

Antimicrobial Activity

Some studies have focused on the antimicrobial potential of compounds with a similar structure. For example, novel 1,3-dioxolanes linked to N-5 of 5H-[1,2,4]triazino[5,6-b]indole-3-thiol were synthesized and found to possess moderate inhibitory activity against the fungus Candida albicans compared to clotrimazole (Ramadan, Rasheed, El Ashry, 2019).

Synthesis and Structural Studies

Research has also been conducted on the synthesis and structural studies of related compounds. For example, the synthesis of 2-vinylpyrrolo[1,2-a]indoles involves reactions that could be related to the synthesis and functionalization of the compound , providing insights into potential synthetic pathways and structural modifications for enhancing biological activity (Tugusheva, Ryabova, Solov’eva, Granik, 1994).

Chemosensors for Metal Ions

Additionally, compounds incorporating parts of the target chemical structure have been studied for their potential as chemosensors for transition metal ions. For instance, derivatives based on naphthoquinone have shown remarkable selectivity towards Cu2+ ions, indicating the potential utility of similar compounds in the detection and quantification of specific metal ions (Gosavi-Mirkute et al., 2017).